Pyridine, 2-[1-amino-3-(diethylamino)propyl]-

• CAS No.: 16273-79-3
• Molecular Formula: C12H21N3
• Molecular Weight: 207.32 g/mol
• IUPAC Name: N',N'-diethyl-1-pyridin-2-ylpropane-1,3-diamine
• InChI: InChI=1S/C12H21N3/c1-3-15(4-2)10-8-11(13)12-7-5-6-9-14-12/h5-7,9,11H,3-4,8,10,13H2,1-2H3
• InChI Key: PIYDNWVOQQTDJO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCC(C1=CC=CC=N1)N

Description

Pyridine, 2-[1-amino-3-(diethylamino)propyl]- is a derivative of pyridine, a valuable nitrogen-based heterocyclic compound. Pyridine derivatives are widely used in pharmaceuticals, agrochemicals, and chemical-based industries due to their versatile chemical and biological properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of pyridine, 2-[1-amino-3-(diethylamino)propyl]- can be achieved through various synthetic routes. One common method involves the reaction of 2-aminopyridine with ethyl acrylate under nitrogen protection, using anhydrous ethanol as a solvent and trifluoromethanesulfonic acid as a catalyst. The reaction is typically carried out at 120-160°C for 16-20 hours .

Industrial Production Methods

Industrial production methods often utilize magnetically recoverable nano-catalysts, which can be easily separated from the reaction medium using an external magnet. These catalysts offer high surface area, simple preparation, and modification, making them suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions

Pyridine, 2-[1-amino-3-(diethylamino)propyl]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form pyridine-2-carboxylic acid.

Reduction: Reduction reactions can convert the compound into different amines.

Substitution: Nucleophilic and electrophilic substitution reactions are common, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include potassium permanganate for oxidation, hydrogen gas for reduction, and various nucleophiles and electrophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions include pyridine-2-carboxylic acid, various amines, and substituted pyridine derivatives .

Scientific Research Applications

Pyridine, 2-[1-amino-3-(diethylamino)propyl]- has numerous scientific research applications:

Chemistry: Used as a precursor in the synthesis of various heterocyclic compounds.

Biology: Acts as a bioactive ligand in the development of chemosensors for ion recognition.

Medicine: Exhibits antibacterial, antiviral, antitubercular, antifungal, antioxidant, anticonvulsant, antidepressant, anti-inflammatory, antihypertensive, and anticancer activities.

Industry: Used in the production of agrochemicals and functional materials.

Mechanism of Action

The mechanism of action of pyridine, 2-[1-amino-3-(diethylamino)propyl]- involves its interaction with various molecular targets and pathways. The compound can bind to specific proteins and enzymes, altering their activity and leading to various physiological effects. For example, it can inhibit certain enzymes involved in cancer cell proliferation, leading to anticancer effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyridine derivatives such as pyridine-2-carboxylic acid, pyridine-4-carbaldehyde, and various Schiff bases derived from pyridine .

Uniqueness

Pyridine, 2-[1-amino-3-(diethylamino)propyl]- is unique due to its specific chemical structure, which allows it to undergo a wide range of chemical reactions and exhibit diverse biological activities. Its ability to act as a bioactive ligand and its strong binding abilities towards various cations and anions make it particularly valuable in medicinal chemistry and the development of chemosensors .